Cas no 1339022-44-4 (1-METHOXYBUTANE-2-SULFONYL CHLORIDE)

• Product Name: 1-METHOXYBUTANE-2-SULFONYL CHLORIDE
• CAS No: 1339022-44-4
• MF: C₅H₁₁ClO₃S
• MW: 186.657039880753
• CID: 4589306
• Update Time: 2025-05-19

1-METHOXYBUTANE-2-SULFONYL CHLORIDE Chemical and Physical Properties

Names and Identifiers

• 2-Butanesulfonyl chloride, 1-methoxy-
• 1-METHOXYBUTANE-2-SULFONYL CHLORIDE

• Inchi： 1S/C5H11ClO3S/c1-3-5(4-9-2)10(6,7)8/h5H,3-4H2,1-2H3
• InChI Key： JMCYWKUTKSXTRQ-UHFFFAOYSA-N
• SMILES： C(OC)C(S(Cl)(=O)=O)CC

Additional information on 1-METHOXYBUTANE-2-SULFONYL CHLORIDE

1-METHOXYBUTANE-2-SULFONYL CHLORIDE (CAS NO1339022-44-4): A Versatile Building Block in Modern Chemical Synthesis

1-METHOXYBUTANE-2-SULFONYL CHLORIDE, identified by its CAS number 1339022-44-4, is a significant compound in the realm of organic chemistry and pharmaceutical research. This reagent, characterized by its unique sulfonyl chloride functionality, has garnered considerable attention due to its utility in constructing complex molecular frameworks. The presence of both an alkyl ether and a sulfonyl chloride moiety makes it a valuable intermediate in synthetic chemistry, particularly in the development of novel drugs and agrochemicals.

The compound's structure, consisting of a butyl chain substituted with a methoxy group at the first carbon and a sulfonyl chloride group at the second carbon, provides a versatile platform for further functionalization. This dual functionality allows chemists to introduce various substituents, enabling the synthesis of a wide array of derivatives. The sulfonyl chloride group is particularly noteworthy, as it is a well-known leaving group in nucleophilic substitution reactions, facilitating the formation of new bonds and the construction of more intricate molecules.

In recent years, 1-METHOXYBUTANE-2-SULFONYL CHLORIDE has been increasingly utilized in pharmaceutical research due to its role in the synthesis of biologically active compounds. For instance, it has been employed in the preparation of sulfonamide derivatives, which are known for their antimicrobial and anti-inflammatory properties. The compound's ability to undergo facile reactions with amines and alcohols makes it an indispensable tool for medicinal chemists seeking to develop new therapeutic agents.

Moreover, the CAS NO1339022-44-4 associated with this compound underscores its importance in industrial and academic settings. Regulatory bodies and chemical databases rely on such identifiers to ensure accurate documentation and safe handling. The systematic naming convention adheres to international standards, facilitating global collaboration and communication among researchers.

Recent advancements in synthetic methodologies have highlighted the utility of 1-METHOXYBUTANE-2-SULFONYL CHLORIDE in cross-coupling reactions. These reactions are pivotal in constructing carbon-carbon bonds, which are essential for creating complex organic molecules. The compound's reactivity profile allows for efficient transformations under mild conditions, making it an attractive choice for large-scale synthesis. Researchers have demonstrated its effectiveness in palladium-catalyzed reactions, where it serves as an excellent electrophile.

The pharmaceutical industry has also leveraged 1-METHOXYBUTANE-2-SULFONYL CHLORIDE in the development of protease inhibitors. Proteases are enzymes that play crucial roles in various biological processes, making them attractive targets for drug design. By incorporating this sulfonyl chloride derivative into inhibitor molecules, scientists can enhance binding affinity and specificity. Such inhibitors have shown promise in treating conditions like HIV/AIDS and cancer.

In addition to its pharmaceutical applications, 1-METHOXYBUTANE-2-SULFONYL CHLORIDE finds utility in materials science. Its ability to undergo polymerization reactions has led to the development of novel sulfonated polymers with enhanced thermal stability and chemical resistance. These materials are being explored for use in fuel cells, coatings, and high-performance plastics.

The synthesis of 1-METHOXYBUTANE-2-SULFONYL CHLORIDE itself is an intriguing process that showcases modern organic chemistry techniques. It typically involves the reaction of butanone with methanol followed by chlorosulfonation. This multi-step synthesis highlights the compound's versatility as a synthetic intermediate. Researchers continue to optimize these procedures to improve yield and purity, ensuring that this valuable reagent remains accessible for future applications.

As our understanding of molecular interactions deepens, so does the demand for sophisticated intermediates like 1-METHOXYBUTANE-2-SULFONYL CHLORIDE. Its role in drug discovery and material science underscores its importance as a building block for innovation. By leveraging its unique properties, chemists can push the boundaries of what is possible in synthetic chemistry.

In conclusion, 1-METHOXYBUTANE-2-SULFONYL CHLORIDE (CAS NO1339022-44-4) is a multifaceted compound with broad applications across multiple scientific disciplines. Its dual functionality as an alkyl ether and sulfonyl chloride derivative makes it an indispensable tool for researchers seeking to develop new drugs, materials, and synthetic methodologies. As advancements continue to emerge from academic laboratories and industrial research facilities alike, this compound will undoubtedly remain at the forefront of chemical innovation.